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Compound of Interest

Compound Name: Lithium chromate dihydrate

Cat. No.: B1592307 Get Quote

Lithium Chromate Dihydrate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

lithium chromate dihydrate (Li₂CrO₄·2H₂O). The information is compiled from various

scientific sources and is intended to be a valuable resource for professionals in research,

development, and drug formulation. This document includes key data presented in structured

tables, detailed experimental protocols, and visualizations to elucidate important processes.

Physical and Chemical Properties
Lithium chromate dihydrate is a yellow crystalline solid.[1][2] It is an inorganic compound that

is soluble in water and deliquescent, meaning it tends to absorb moisture from the air to

become a liquid.[2] The dihydrate form contains two molecules of water for each formula unit of

lithium chromate.[3]

Quantitative Physical and Chemical Data
The following tables summarize the key quantitative properties of lithium chromate dihydrate.
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Property Value Reference

Molecular Formula Li₂CrO₄·2H₂O [3]

Molecular Weight 165.91 g/mol [4]

Appearance Yellow crystalline powder [1][2]

Density 2.15 g/cm³ [2]

Melting Point
Decomposes at 75 °C,

becomes anhydrous at 74.6 °C
[2]

Solubility in Water 48.6 wt% at 20 °C [2]

CAS Number 7789-01-7 [3]

Experimental Protocols
This section outlines detailed methodologies for determining key physical properties of lithium
chromate dihydrate.

Determination of Water of Hydration
This protocol describes the gravimetric method to determine the percentage of water in lithium
chromate dihydrate.

Materials:

Porcelain crucible and cover

Bunsen burner

Ring stand and clay triangle

Analytical balance

Desiccator

Lithium chromate dihydrate sample
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Procedure:

Accurately weigh a clean, dry porcelain crucible and its cover.

Add approximately 1-2 grams of lithium chromate dihydrate to the crucible and weigh the

crucible, cover, and sample.

Place the crucible with the sample on a clay triangle supported by a ring stand.

Gently heat the crucible with a Bunsen burner for 10-15 minutes to drive off the water of

hydration. The yellow crystals will convert to the anhydrous salt.[5]

Increase the heat to a moderate flame for an additional 5-10 minutes.

Turn off the Bunsen burner and allow the crucible to cool to room temperature in a desiccator

to prevent rehydration.

Weigh the cooled crucible, cover, and anhydrous lithium chromate.

Repeat the heating, cooling, and weighing steps until a constant mass is achieved, indicating

all water has been removed.

Calculate the mass of water lost by subtracting the final mass from the initial mass of the

hydrate.

Determine the percentage of water of hydration using the following formula:

(Mass of water lost / Initial mass of hydrate) x 100%

Determination of Aqueous Solubility
This protocol outlines a method to determine the solubility of lithium chromate dihydrate in

water at a specific temperature.

Materials:

Scintillation vials

Rocking shaker or magnetic stirrer
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Temperature-controlled water bath

Filtration apparatus (e.g., syringe filters)

Analytical balance

Spectrophotometer or other suitable analytical instrument for concentration measurement

Procedure:

Prepare a series of scintillation vials, each containing a known volume of deionized water.

Place the vials in a temperature-controlled water bath set to the desired temperature.

Add an excess amount of lithium chromate dihydrate to each vial to create a saturated

solution.

Seal the vials and place them on a rocking shaker or use a magnetic stirrer to agitate the

mixtures for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.[6]

After equilibration, allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant liquid using a syringe and filter it to

remove any undissolved solid.

Dilute the filtered solution to a suitable concentration for analysis.

Determine the concentration of lithium chromate in the diluted solution using a calibrated

analytical method, such as UV-Vis spectrophotometry.

Calculate the solubility in grams per 100 mL or other desired units.

Determination of Melting Point
This protocol describes the capillary method for determining the decomposition temperature of

lithium chromate dihydrate.

Materials:
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Melting point apparatus

Capillary tubes (sealed at one end)

Lithium chromate dihydrate sample

Procedure:

Ensure the lithium chromate dihydrate sample is finely powdered and dry.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.[7]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample at a controlled rate (e.g., 1-2 °C per minute) as it approaches the expected

decomposition temperature.[8]

Observe the sample closely through the magnifying lens.

Record the temperature at which the solid begins to decompose, which is often indicated by

a color change and the release of water vapor. Since lithium chromate dihydrate
decomposes rather than melts, a distinct melting point will not be observed. The temperature

at which it becomes anhydrous (74.6 °C) is a key transition point.[2]

Chemical Reactivity and Stability
Lithium chromate is an oxidizing agent and can react with combustible materials.[2] As a

chromate salt, it contains chromium in the +6 oxidation state, which is a strong oxidizing agent,

particularly in acidic solutions.[9][10] The chromate ion (CrO₄²⁻) is the predominant species in

alkaline solutions.[9] The dihydrate is stable under normal conditions but will lose its water of

hydration upon heating.[2][11]

Safety and Handling
Lithium chromate dihydrate contains hexavalent chromium, which is a known carcinogen and

is toxic.[3][12] Therefore, strict safety precautions must be followed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1592307?utm_src=pdf-body
https://www.benchchem.com/product/b1592307?utm_src=pdf-body
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1592307?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-chromate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-chromate
https://en.wikipedia.org/wiki/Chromate_and_dichromate
https://collegedunia.com/exams/chromate-chemistry-articleid-2510
https://en.wikipedia.org/wiki/Chromate_and_dichromate
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-chromate
https://www.fishersci.com/store/msds?partNumber=AA47326&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1592307?utm_src=pdf-body
https://cymitquimica.com/cas/7789-01-7/
https://www.turito.com/blog/chemistry/chromate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: All work with lithium chromate dihydrate should be conducted in a

well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.[13]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[14]

Handling: Avoid creating dust. Use wet cleaning methods or a HEPA-filtered vacuum for

cleanup.[15]

Storage: Store in a cool, dry, well-ventilated area away from combustible materials.[13]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous materials.

Visualizations
The following diagrams illustrate key experimental and safety workflows.
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Caption: Experimental workflow for determining the water of hydration.
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Caption: Safe handling workflow for lithium chromate dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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